Cas no 2138390-52-8 (5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2138390-52-8
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 6258291
• PubChem ID: 165478857
• Update Time: 2025-05-22

5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one
• 2138390-52-8
• EN300-1077691

• Inchi： 1S/C12H11BrN2O2/c1-15-7-14-11(10(13)12(15)16)8-3-5-9(17-2)6-4-8/h3-7H,1-2H3
• InChI Key： DBNGATDLIPQWGX-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C=NC=1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 294.00039g/mol
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.9Ų

Additional information on 5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one

5-Bromo-6-(4-Methoxyphenyl)-3-Methyl-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

5-Bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one, identified by the CAS registry number CAS No. 2138390-52-8, is a significant compound within the realm of organic chemistry and pharmacology. This compound belongs to the broader category of pyrimidinone derivatives, which have garnered substantial attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrimidinone ring system, which serves as a central scaffold for various substituents. The presence of a bromine atom at the 5-position and a methoxyphenyl group at the 6-position introduces unique electronic and steric properties, enhancing its reactivity and bioavailability. Additionally, the methyl group at the 3-position contributes to the compound's stability and solubility characteristics.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of pharmacological activity, studies have demonstrated that 5-bromo-6-(4-methoxyphenyl)-3-methyl-3,4-dihydropyrimidin-4-one exhibits potent anti-inflammatory and antioxidant properties. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

Moreover, research into its mechanism of action has revealed interactions with key cellular pathways, including the nuclear factor-kappa B (NF-kB) signaling pathway and reactive oxygen species (ROS) generation. These insights provide a foundation for understanding its therapeutic potential and guide further optimization efforts.

The incorporation of a methoxyphenyl group into the molecule has been shown to enhance its bioavailability and reduce toxicity profiles compared to analogous compounds lacking such substituents. This modification represents a strategic approach to overcoming challenges associated with drug delivery systems.

Looking ahead, ongoing research is focused on exploring the combinatorial effects of this compound with other bioactive agents, as well as investigating its efficacy in preclinical models of neurodegenerative diseases and cancer.

In conclusion, CAS No. 2138390-52-8 stands as a testament to the innovative advancements in chemical synthesis and pharmacological research. Its unique structural features and promising biological profile position it as a valuable asset in the development of novel therapeutic agents.